Cas no 1994767-83-7 (N-[3-(aminomethyl)cyclopentyl]-2,3,3-trimethylbutanamide)

N-[3-(aminomethyl)cyclopentyl]-2,3,3-trimethylbutanamide structure
1994767-83-7 structure
Product name:N-[3-(aminomethyl)cyclopentyl]-2,3,3-trimethylbutanamide
CAS No:1994767-83-7
MF:C13H26N2O
MW:226.358343601227
CID:5909258
PubChem ID:165459108

N-[3-(aminomethyl)cyclopentyl]-2,3,3-trimethylbutanamide Chemical and Physical Properties

Names and Identifiers

    • 1994767-83-7
    • N-[3-(aminomethyl)cyclopentyl]-2,3,3-trimethylbutanamide
    • EN300-740532
    • Inchi: 1S/C13H26N2O/c1-9(13(2,3)4)12(16)15-11-6-5-10(7-11)8-14/h9-11H,5-8,14H2,1-4H3,(H,15,16)
    • InChI Key: QKVGSSZWVFBVNE-UHFFFAOYSA-N
    • SMILES: O=C(C(C)C(C)(C)C)NC1CCC(CN)C1

Computed Properties

  • Exact Mass: 226.204513457g/mol
  • Monoisotopic Mass: 226.204513457g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1Ų
  • XLogP3: 2

N-[3-(aminomethyl)cyclopentyl]-2,3,3-trimethylbutanamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-740532-1.0g
N-[3-(aminomethyl)cyclopentyl]-2,3,3-trimethylbutanamide
1994767-83-7
1g
$0.0 2023-06-06

N-[3-(aminomethyl)cyclopentyl]-2,3,3-trimethylbutanamide Related Literature

Additional information on N-[3-(aminomethyl)cyclopentyl]-2,3,3-trimethylbutanamide

N-[3-(Aminomethyl)cyclopentyl]-2,3,3-trimethylbutanamide: A Comprehensive Overview

The compound N-[3-(aminomethyl)cyclopentyl]-2,3,3-trimethylbutanamide, identified by the CAS number 1994767-83-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amides, which are widely used in the synthesis of drugs, agrochemicals, and advanced materials. The structure of this molecule combines a cyclopentane ring with an aminomethyl group and a branched aliphatic chain, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of such compounds in drug design, particularly in the development of bioactive molecules. The cyclopentane ring introduces rigidity and stability to the molecule, while the aminomethyl group provides sites for further functionalization. The 2,3,3-trimethylbutanamide moiety adds bulk and hydrophobicity, which can influence the molecule's solubility and interactions with biological systems. These features make N-[3-(aminomethyl)cyclopentyl]-2,3,3-trimethylbutanamide a valuable intermediate in the synthesis of more complex compounds with tailored properties.

One of the most promising applications of this compound lies in its potential as a precursor for peptide synthesis. The amide functional group is fundamental in forming peptide bonds, which are essential in protein structures. By incorporating this compound into peptide chains, researchers can explore new avenues for developing bioactive peptides with enhanced stability and specificity. Recent advancements in peptide chemistry have demonstrated the feasibility of using such intermediates to create novel therapeutic agents targeting various diseases.

In addition to its role in peptide synthesis, N-[3-(aminomethyl)cyclopentyl]-2,3,3-trimethylbutanamide has shown potential in materials science. Its unique structure allows for the creation of polymers with tailored mechanical and thermal properties. For instance, incorporating this compound into polyamides can lead to materials with improved durability and resistance to environmental factors. This makes it a candidate for applications in high-performance textiles and industrial coatings.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the cyclopentane derivative. Recent research has focused on optimizing these synthesis routes to enhance yield and reduce costs. For example, catalytic methods using transition metals have been explored to facilitate key transformations, such as the formation of the amide bond. These advancements not only improve the efficiency of production but also align with sustainable chemistry principles by minimizing waste and energy consumption.

From an environmental perspective, understanding the fate and transport of N-[3-(aminomethyl)cyclopentyl]-2,3,3-trimethylbutanamide in various ecosystems is crucial for assessing its potential impact on human health and the environment. Studies have shown that this compound undergoes biodegradation under specific conditions, reducing its persistence in natural systems. However, further research is needed to fully characterize its environmental behavior and ensure safe handling practices across different industries.

In conclusion, N-[3-(aminomethyl)cyclopentyl]-2,3,3-trimethylbutanamide (CAS No. 1994767-83-7) is a versatile compound with diverse applications across multiple fields. Its unique structure offers opportunities for innovation in drug discovery and materials science while posing challenges related to its synthesis and environmental impact. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern chemistry.

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